Cas no 1049715-83-4 (5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride)
5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(tert-Butyl)-1-(3-chlorophenyl)-1H-pyrazol-5-amine hydrochloride
- AC1MH9IS
- Ambcb7956601
- MolPort-002-097-443
- 5-TERT-BUTYL-2-(3-CHLORO-PHENYL)-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE
- 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine,hydrochloride
- 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine
- hydrochloride
- IFLAB-BB F2108-0040
- 5-TERT-BUTYL-2-(3-CHLORO-PHENYL)-2H-PYRAZOL-3-YLAMINE HCL
- 3-tert-butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine hydrochloride
- 3-tert-Butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine--hydrogen chloride (1/1)
- DB-263672
- DTXSID30388040
- 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride
- 3-(tert-Butyl)-1-(3-chlorophenyl)-1H-pyrazol-5-aminehydrochloride
- 1049715-83-4
-
- Inchi: 1S/C13H16ClN3.ClH/c1-13(2,3)11-8-12(15)17(16-11)10-6-4-5-9(14)7-10;/h4-8H,15H2,1-3H3;1H
- InChI Key: CFQIKAYKESYZBH-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1C(=CC(C(C)(C)C)=N1)N.Cl
Computed Properties
- Exact Mass: 285.0799529g/mol
- Monoisotopic Mass: 285.0799529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188792-1g |
5-tert-Butyl-2-(3-chloro-phenyl)-2H-pyrazol-3-ylamine hydrochloride |
1049715-83-4 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM188792-1g |
5-tert-Butyl-2-(3-chloro-phenyl)-2H-pyrazol-3-ylamine hydrochloride |
1049715-83-4 | 95% | 1g |
$441 | 2023-02-03 | |
| Alichem | A049005793-1g |
3-(tert-Butyl)-1-(3-chlorophenyl)-1H-pyrazol-5-amine hydrochloride |
1049715-83-4 | 95% | 1g |
$409.02 | 2023-09-04 |
5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride
Research Brief on 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride (CAS: 1049715-83-4)
5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride (CAS: 1049715-83-4) is a pyrazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique chemical structure featuring a tert-butyl group and a chlorophenyl moiety, has been investigated for its biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further drug development.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on specific kinases involved in inflammatory pathways. The study employed in vitro assays and molecular docking simulations to reveal high binding affinity to target proteins, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. These findings are particularly relevant given the growing need for targeted therapies with reduced side effects.
In addition to its anti-inflammatory properties, 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting tumor cell proliferation in certain cancer cell lines. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR cascade, highlights its potential as a multi-targeted agent. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and safety profiles.
The synthesis and optimization of 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride have also been areas of active research. Recent advancements in green chemistry approaches have enabled more efficient and sustainable production methods, as detailed in a 2023 publication in Organic Process Research & Development. These improvements are critical for scaling up production while minimizing environmental impact, addressing one of the key challenges in the pharmaceutical industry.
Looking ahead, the compound's versatility and demonstrated biological activity position it as a valuable scaffold for further medicinal chemistry exploration. Current research efforts are focused on structural modifications to enhance selectivity and reduce potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. As the body of evidence grows, 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride may emerge as a key player in the development of next-generation therapeutics for inflammatory diseases and cancer.
1049715-83-4 (5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)